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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Black PV, also known as C.I. Mordant Black 9, C.I. 16500, and Diamond Black PV, is

a mordant dye. While it is widely used in the textile and leather industries, its application as a

complexometric indicator in titrations is less common compared to the closely related but

chemically distinct Eriochrome Black T (Mordant Black 11). These application notes provide a

detailed protocol for the preparation of a Mordant Black PV indicator solution based on its

known solubility characteristics. Due to the limited availability of standardized protocols for

Mordant Black PV as a titration indicator, this guide also offers context regarding its properties

and presents a general-purpose preparation method.

Chemical and Physical Properties
A clear understanding of the properties of Mordant Black PV is essential for its proper

handling and application.
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Property Value

Synonyms
C.I. Mordant Black 9, C.I. 16500, Diamond

Black PV

CAS Number 2052-25-7

Molecular Formula C₁₆H₁₁N₂NaO₆S

Molecular Weight 382.32 g/mol

Appearance Black powder

Solubility

Soluble in water (forms a bordeaux red solution)

and ethanol (forms a red solution); slightly

soluble in acetone.[1]

Experimental Protocol: Preparation of Mordant
Black PV Indicator Solution (0.5% w/v in Ethanol)
This protocol outlines a general method for preparing a 0.5% weight by volume (w/v) solution of

Mordant Black PV in ethanol. This concentration is typical for many organic indicators used in

titrimetry.

Materials and Equipment:

Mordant Black PV (C.I. 16500) powder

Ethanol (95% or absolute)

Analytical balance

100 mL volumetric flask

Weighing paper or boat

Spatula

Funnel
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Beaker

Magnetic stirrer and stir bar (optional)

Dropper bottle for storage

Procedure:

Weighing the Indicator: Accurately weigh 0.5 g of Mordant Black PV powder using an

analytical balance.

Initial Dissolution: Transfer the weighed powder into a beaker. Add approximately 50 mL of

ethanol to the beaker.

Dissolving the Indicator: Stir the mixture with a magnetic stirrer or swirl the beaker until the

Mordant Black PV is completely dissolved. Gentle warming in a water bath may aid

dissolution but should be done with caution due to the flammability of ethanol.

Transfer to Volumetric Flask: Carefully transfer the dissolved indicator solution into a 100 mL

volumetric flask using a funnel.

Rinsing: Rinse the beaker, stir bar (if used), and funnel with small portions of ethanol, adding

the rinsings to the volumetric flask to ensure a complete transfer of the indicator.

Final Dilution: Add ethanol to the volumetric flask up to the 100 mL mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared indicator solution to a clearly labeled dropper bottle. Store in

a cool, dark place. The stability of the solution should be monitored, and it is recommended

to prepare fresh solutions periodically.

Data Presentation
The following table summarizes the quantitative data for the preparation of the Mordant Black
PV indicator solution.
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Reagent CAS Number
Molecular
Weight

Quantity
Final
Concentration

Mordant Black

PV
2052-25-7 382.32 g/mol 0.5 g 0.5% (w/v)

Ethanol 64-17-5 46.07 g/mol q.s. to 100 mL -

Experimental Workflow
The following diagram illustrates the workflow for the preparation of the Mordant Black PV
indicator solution.
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Caption: Workflow for preparing 0.5% Mordant Black PV indicator solution.

Alternative Indicator: Eriochrome Black T (Mordant
Black 11)
For applications in complexometric titrations, such as the determination of water hardness,

Eriochrome Black T (EBT) is a more commonly used and well-documented indicator. Should

Mordant Black PV not provide the desired endpoint sharpness, researchers may consider

using EBT. A common preparation for EBT indicator solution involves dissolving 0.2 g of

Eriochrome Black T and 2 g of hydroxylamine hydrochloride in methanol to make 50 mL of

solution. The hydroxylamine hydrochloride is added to inhibit the oxidation of the indicator.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves, when handling chemicals.

Work in a well-ventilated area or under a fume hood.
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Ethanol is flammable; avoid open flames and hot surfaces.

Consult the Safety Data Sheet (SDS) for Mordant Black PV and ethanol before use.

Disclaimer: This protocol is provided as a general guideline based on the known chemical

properties of Mordant Black PV. Researchers should validate this procedure for their specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

